- Chiral Selection in Oligoadenylate Formation in the Presence of a Metal ion Catalyst or Poly(U) TemplateOrigins of Life and Evolution of Biospheres, 2005, 35(3), 213-223,
Cas no 916981-64-1 (β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-)
916981-64-1 structure
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-
916981-64-1
C20H26N10O13P2
676.427164554596
5598712
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Properties
Names and Identifiers
-
- 5'-O-Phosphono-β-L-adenylyl-(2'→5')-β-L-adenosine
-
- CGSDOACAGDJPAM-XONUMPACSA-N
- 1S/C20H26N10O13P2/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(41-19)2-40-45(37,38)43-14-12(32)8(1-39-44(34,35)36)42-20(14)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-33H,1-2H2,(H,37,38)(H2,21,23,25)(H2,22,24,26)(H2,34,35,36)/t7-,8-,11-,12-,13-,14-,19-,20-/m0/s1
- O([C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)O)P(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=NC3=C(N=CN=C23)N)O1)O
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:4-Ethylmorpholine, C:Pb(NO3)2, S:H2O, 1 d, 20°C, pH 7.3
Reference
Synthetic Circuit 2
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
- Progress in demonstrating homochiral selection in prebiotic RNA synthesisAdvances in Space Research, 2013, 51(5), 772-779,
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- 9H-Purin-6-amine, 9-[5-O-(hydroxy-1H-imidazol-1-ylphosphinyl)-β-L-ribofuranosyl]-
- Uridine 5'-Monophosphate
- Adenosine monophosphate
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with adenosine (2596-55-6)
- Adenosine monophosphate (61-19-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')- (916981-65-2)
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Related Literature
-
Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
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Ki Ro Yoon,Sung Hyun Kwon,Kyung Jin Lee,Sunhee Jo,Ju Sung Lee,Kwan-Young Lee,Seung Woo Lee,Seung Geol Lee,Jin Young Kim J. Mater. Chem. A, 2019,7, 7380-7388
-
Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
-
John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
-
5. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
-
Farzad Mirzaei,Li-Biao Han,Masato Tanaka Chem. Commun., 2000, 657-658
-
Yan-Cong Chen,Lei Qin,Zhao-Sha Meng,Ding-Feng Yang,Chao Wu,Zhendong Fu,Yan-Zhen Zheng,Jun-Liang Liu,Róbert Tarasenko,Martin Orendáč,Jan Prokleška,Vladimír Sechovský,Ming-Liang Tong J. Mater. Chem. A, 2014,2, 9851-9858
-
Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. Coutinho Green Chem., 2010,12, 1715-1718
-
E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
-
10. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surfaceSuhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
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